Cas no 1805441-80-8 (3-(Difluoromethyl)-2-methoxy-6-methyl-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-2-methoxy-6-methyl-4-(trifluoromethyl)pyridine
• CAS No: 1805441-80-8
• MF: C₉H₈F₅NO
• MW: 241.157939910889
• CID: 4896216
• Update Time: 2025-06-28

3-(Difluoromethyl)-2-methoxy-6-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxy-6-methyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H8F5NO/c1-4-3-5(9(12,13)14)6(7(10)11)8(15-4)16-2/h3,7H,1-2H3
• InChI Key： SABAWWMKALWUHZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N=C(C=1C(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethyl)-2-methoxy-6-methyl-4-(trifluoromethyl)pyridine

3-(Difluoromethyl)-2-methoxy-6-methyl-4-(trifluoromethyl)pyridine: A Comprehensive Overview

3-(Difluoromethyl)-2-methoxy-6-methyl-4-(trifluoromethyl)pyridine (CAS No. 1805441-80-8) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(Difluoromethyl)-2-methoxy-6-methyl-4-(trifluoromethyl)pyridine is noteworthy for its combination of difluoromethyl, methoxy, methyl, and trifluoromethyl substituents on a pyridine ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The introduction of fluorine atoms into organic molecules can significantly alter their physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity to target proteins. In the case of 3-(Difluoromethyl)-2-methoxy-6-methyl-4-(trifluoromethyl)pyridine, the difluoromethyl and trifluoromethyl groups are particularly noteworthy for their ability to enhance these properties.

One of the key areas of research involving 3-(Difluoromethyl)-2-methoxy-6-methyl-4-(trifluoromethyl)pyridine is its potential as a lead compound for the development of new drugs. Preliminary studies have shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, it has been reported to inhibit specific kinases and enzymes that play crucial roles in cancer progression and inflammatory responses.

The pharmacokinetic profile of 3-(Difluoromethyl)-2-methoxy-6-methyl-4-(trifluoromethyl)pyridine has also been extensively studied. Research indicates that this compound demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. Its high lipophilicity and metabolic stability contribute to its prolonged half-life in vivo, making it an attractive candidate for drug development.

In addition to its potential therapeutic applications, 3-(Difluoromethyl)-2-methoxy-6-methyl-4-(trifluoromethyl)pyridine has also been explored for its use as a synthetic intermediate in the preparation of other valuable compounds. The versatility of this molecule in chemical synthesis is attributed to its reactive functional groups and stable core structure. This makes it a valuable building block for the synthesis of complex molecules with diverse biological activities.

The safety profile of 3-(Difluoromethyl)-2-methoxy-6-methyl-4-(trifluoromethyl)pyridine has been evaluated through various toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

The environmental impact of 3-(Difluoromethyl)-2-methoxy-6-methyl-4-(trifluoromethyl)pyridine is another important consideration. Studies have indicated that this compound has low environmental persistence and degrades readily under natural conditions. This characteristic is advantageous from an ecological standpoint, as it minimizes the risk of long-term environmental contamination.

In conclusion, 3-(Difluoromethyl)-2-methoxy-6-methyl-4-(trifluoromethyl)pyridine (CAS No. 1805441-80-8) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or synthetic intermediate. Ongoing research continues to uncover new applications and optimize its use in various fields, contributing to advancements in drug discovery and chemical synthesis.